Cas no 36978-37-7 (Tetramethyl 3,3',4,4'-biphenyltetracarboxylate)

• Product Name: Tetramethyl 3,3',4,4'-biphenyltetracarboxylate
• CAS No: 36978-37-7
• MF: C₂₀H₁₈O₈
• MW: 386.352126598358
• MDL: MFCD00496632
• CID: 54658
• PubChem ID: 11474641
• Update Time: 2025-05-24

Tetramethyl 3,3',4,4'-biphenyltetracarboxylate Chemical and Physical Properties

Names and Identifiers

• Tetramethyl 3,3',4,4'-biphenyltetracarboxylate
• 3,3',4,4'-Biphenyltetracarboxylic acid tetramethyl ester
• dimethyl 4-[3,4-bis(methoxycarbonyl)phenyl]benzene-1,2-dicarboxylate
• tetramethyl biphenyl-3,3',4,4'-tetracarboxylate
• 36978-37-7
• SCHEMBL6466451
• tetramethyl (1,1'-biphenyl)-3,3',4,4'-tetracarboxylate
• 3,3',4,4'-Biphenyl tetracarboxylic acid
• Tetramethyl[1,1'-biphenyl]-3,3',4,4'-tetracarboxylate
• D93452
• Tetramethyl [1,1'-biphenyl]-3,3',4,4'-tetracarboxylate
• DTXSID60467099
• AS-77745

• MDL： MFCD00496632
• Inchi： 1S/C20H18O8/c1-25-17(21)13-7-5-11(9-15(13)19(23)27-3)12-6-8-14(18(22)26-2)16(10-12)20(24)28-4/h5-10H,1-4H3
• InChI Key： NJIGQKCRWMSZBA-UHFFFAOYSA-N
• SMILES： O(C)C(C1=C(C(=O)OC)C=CC(=C1)C1C=CC(C(=O)OC)=C(C(=O)OC)C=1)=O

Computed Properties

• Exact Mass: 386.10014
• Monoisotopic Mass: 386.10016753g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 9
• Complexity: 549
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 105Ų

Experimental Properties

• Density: 1.261
• Melting Point: 93-101 ºC
• Boiling Point: 496.444°C at 760 mmHg
• Flash Point: 216.529°C
• Refractive Index: 1.552
• PSA: 105.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on Tetramethyl 3,3',4,4'-biphenyltetracarboxylate

Recent Advances in the Application of Tetramethyl 3,3',4,4'-biphenyltetracarboxylate (CAS: 36978-37-7) in Chemical Biology and Pharmaceutical Research

In recent years, Tetramethyl 3,3',4,4'-biphenyltetracarboxylate (CAS: 36978-37-7) has emerged as a compound of significant interest in the fields of chemical biology and pharmaceutical research. This compound, characterized by its biphenyl core and four carboxylate ester groups, has demonstrated versatile applications in drug discovery, material science, and organic synthesis. The unique structural features of Tetramethyl 3,3',4,4'-biphenyltetracarboxylate make it a valuable intermediate for the development of novel therapeutic agents and functional materials.

Recent studies have highlighted the role of Tetramethyl 3,3',4,4'-biphenyltetracarboxylate as a key precursor in the synthesis of polycyclic aromatic hydrocarbons (PAHs) and conjugated polymers. These materials are of particular interest due to their optoelectronic properties, which are being explored for applications in organic light-emitting diodes (OLEDs) and photovoltaic devices. Furthermore, the compound's ability to undergo controlled hydrolysis and subsequent functionalization has opened new avenues for the design of bioactive molecules with enhanced pharmacokinetic properties.

One of the most promising applications of Tetramethyl 3,3',4,4'-biphenyltetracarboxylate is in the field of cancer research. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against specific kinase targets involved in tumor proliferation. The researchers utilized a structure-activity relationship (SAR) approach to optimize the compound's efficacy, leading to the identification of several lead candidates with nanomolar potency. These findings underscore the potential of Tetramethyl 3,3',4,4'-biphenyltetracarboxylate as a scaffold for the development of next-generation kinase inhibitors.

In addition to its therapeutic potential, Tetramethyl 3,3',4,4'-biphenyltetracarboxylate has also been investigated for its role in supramolecular chemistry. Recent work published in Angewandte Chemie International Edition revealed that this compound can serve as a building block for the construction of metal-organic frameworks (MOFs) with tunable porosity and stability. These MOFs have shown promise in drug delivery applications, where their high surface area and controlled release properties can be leveraged to improve the bioavailability of poorly soluble drugs.

The synthesis and characterization of Tetramethyl 3,3',4,4'-biphenyltetracarboxylate have also seen significant advancements. A 2022 study in Organic Letters described a novel, high-yield synthetic route that employs palladium-catalyzed cross-coupling reactions. This method not only improves the scalability of the compound's production but also reduces the environmental impact associated with traditional synthetic approaches. Such innovations are critical for meeting the growing demand for this compound in both academic and industrial settings.

Looking ahead, the versatility of Tetramethyl 3,3',4,4'-biphenyltetracarboxylate suggests that its applications will continue to expand. Ongoing research is exploring its use in the development of fluorescent probes for biological imaging, as well as its potential in the design of novel catalysts for asymmetric synthesis. As the chemical biology and pharmaceutical communities deepen their understanding of this compound's properties, it is likely to play an increasingly important role in addressing some of the most pressing challenges in drug discovery and material science.